molecular formula C15H21NOSi B052533 8-((Triethylsilyl)oxy)quinoline CAS No. 120540-77-4

8-((Triethylsilyl)oxy)quinoline

Cat. No. B052533
M. Wt: 259.42 g/mol
InChI Key: CQYOPFARLWEYCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-((Triethylsilyl)oxy)quinoline, commonly known as TEQ, is a chemical compound that has gained significant attention in scientific research over the past few decades. TEQ is a versatile molecule that has been studied for its ability to act as a ligand, catalyst, and reagent in various chemical reactions.

Mechanism Of Action

TEQ acts as a ligand by coordinating with metal ions, such as palladium, copper, and nickel, to form stable complexes. These complexes can then participate in various catalytic reactions, including cross-coupling reactions, C-H activation, and cycloaddition reactions.

Biochemical And Physiological Effects

TEQ has not been extensively studied for its biochemical and physiological effects. However, studies have shown that TEQ can act as an inhibitor of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This suggests that TEQ may have potential therapeutic applications in the treatment of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

TEQ has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various reactions. TEQ is also highly soluble in organic solvents, which makes it easy to handle in the lab. However, TEQ has some limitations, including its toxicity and potential environmental hazards.

Future Directions

TEQ has several potential future directions for research. One area of interest is the development of TEQ-based catalysts for various chemical reactions. Another area of interest is the study of TEQ's potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. Furthermore, TEQ's potential environmental hazards should be studied to ensure its safe use in industrial applications.
Conclusion
In conclusion, TEQ is a versatile chemical compound that has been studied for its ability to act as a ligand, catalyst, and reagent in various chemical reactions. TEQ has several potential applications in scientific research, including the synthesis of various heterocyclic compounds and natural products. Further research is needed to fully understand TEQ's potential therapeutic applications and environmental hazards.

Synthesis Methods

TEQ can be synthesized by reacting 8-hydroxyquinoline with triethylsilyl chloride in the presence of a base such as potassium carbonate. This reaction results in the formation of TEQ as a yellow solid with a high yield.

Scientific Research Applications

TEQ has been widely used in scientific research for its ability to act as a ligand in various metal-catalyzed reactions. It has been used in the synthesis of various heterocyclic compounds, including quinolines, isoquinolines, and benzimidazoles. TEQ has also been used as a reagent in the synthesis of various natural products, including alkaloids and terpenoids.

properties

CAS RN

120540-77-4

Product Name

8-((Triethylsilyl)oxy)quinoline

Molecular Formula

C15H21NOSi

Molecular Weight

259.42 g/mol

IUPAC Name

triethyl(quinolin-8-yloxy)silane

InChI

InChI=1S/C15H21NOSi/c1-4-18(5-2,6-3)17-14-11-7-9-13-10-8-12-16-15(13)14/h7-12H,4-6H2,1-3H3

InChI Key

CQYOPFARLWEYCC-UHFFFAOYSA-N

SMILES

CC[Si](CC)(CC)OC1=CC=CC2=C1N=CC=C2

Canonical SMILES

CC[Si](CC)(CC)OC1=CC=CC2=C1N=CC=C2

synonyms

Quinoline, 8-[(triethylsilyl)oxy]- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.